Cas no 1804513-18-5 (Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1804513-18-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915948
• Update Time: 2025-06-07

Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(15)4-5-3-6(9(11)12)8(16)10(13)14-5/h3,9,16H,2,4H2,1H3,(H2,13,14)
• InChI Key： CMYSVEWTJKDDAY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=C(C=1)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate

Comprehensive Overview of Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1804513-18-5)

Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1804513-18-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group, which enhances its reactivity and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on fluorinated pyridines due to their improved metabolic stability and binding affinity, aligning with the growing demand for next-generation therapeutics and sustainable agrochemicals.

The structural complexity of Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate offers versatile applications, particularly in drug discovery and crop protection. Its hydroxyl and amino functional groups enable facile derivatization, catering to the rising interest in targeted drug delivery systems and precision agriculture. Recent studies highlight its role in modulating enzyme activity, a hot topic in cancer research and neurodegenerative disease studies. Additionally, its fluorine atoms contribute to lipophilicity, a key factor in optimizing bioavailability—a frequently searched term in pharmacokinetics discussions.

From an industrial perspective, CAS No. 1804513-18-5 is gaining traction as a building block for high-value fine chemicals. The compound’s synthesis often involves green chemistry principles, addressing the global push for environmentally friendly manufacturing. Analysts note its compatibility with flow chemistry techniques, a trending topic in process optimization circles. Furthermore, its stability under various pH conditions makes it suitable for formulation development, a critical area in pharmaceutical R&D.

In the context of intellectual property, patents involving Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate often cite its utility in heterocyclic chemistry. This aligns with the surge in searches for patentable chemical entities and novel scaffolds. The compound’s regioselective reactivity also positions it as a candidate for combinatorial chemistry libraries, a popular subject in high-throughput screening methodologies.

For researchers exploring structure-activity relationships (SAR), this pyridine derivative serves as a model for studying electronic effects of fluorine substitution. Its hydrogen-bonding capacity is frequently discussed in computational chemistry forums, reflecting broader interest in molecular docking simulations. As the scientific community prioritizes fragment-based drug design, compounds like CAS No. 1804513-18-5 are becoming indispensable tools.

In summary, Ethyl 2-amino-4-(difluoromethyl)-3-hydroxypyridine-6-acetate exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multifaceted applications—from biocatalysis to polymeric materials—underscore its relevance in addressing contemporary challenges like drug resistance and sustainable crop yields. With ongoing advancements in synthetic methodologies, this compound is poised to remain a focal point in cutting-edge research.